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Compound of Interest

Compound Name: 2-Hydroxybutanal

Cat. No.: B14680593 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxybutanal
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety protocols, operational

procedures, and disposal plans for 2-Hydroxybutanal (also known as 4-Hydroxybutanal).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks.

Chemical Identifier:

Name: 2-Hydroxybutanal

Synonyms: 4-Hydroxybutanal

Molecular Formula: C₄H₈O₂[1]

CAS Number: 37428-67-4[2]

Hazard Identification and Classification
2-Hydroxybutanal is classified as a hazardous substance with the following primary concerns:

Physical Hazards: Highly flammable liquid and vapor (Category 2).[3]
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Health Hazards:

Causes skin irritation (Category 2).[3]

Causes serious eye irritation (Category 2).[3]

May cause respiratory irritation (Specific target organ toxicity, single exposure, Category

3).[3]

Toxic in contact with skin.[1]

Signal Word: Danger[3]

Hazard Pictograms:

GHS02: Flame[3]

GHS07: Exclamation mark[3]

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the primary defense

against exposure. The following table summarizes the recommended PPE for handling 2-
Hydroxybutanal.
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a significant

splash hazard.[4]

Hand Protection
Compatible chemical-resistant

gloves.

Wear compatible chemical-

resistant gloves to prevent skin

exposure.[3] Nitrile gloves may

provide splash protection but

are not suitable for immersion.

Always inspect gloves for

degradation or punctures

before use.

Skin and Body Protection

Flame-retardant and

chemically impervious lab coat

or apron.

Wear appropriate protective

clothing to prevent skin

exposure.[3] Closed-toe shoes

are mandatory.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when vapors or

aerosols are generated. Work

should be conducted in a well-

ventilated area, preferably a

chemical fume hood.[4]

Safe Handling and Storage Protocol
This protocol outlines the safe handling of 2-Hydroxybutanal from preparation to experimental

use.

1. Pre-Operational Checks:

Ventilation: Ensure the chemical fume hood is operational and certified.[4]
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PPE Inspection: Inspect all PPE for damage or contamination. Don fresh, appropriate

gloves.[4]

Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B fire

extinguisher are accessible and unobstructed.[3][4]

Spill Kit: Have a spill kit rated for flammable liquids readily available.[4]

2. Chemical Handling:

Work Area: Conduct all work with 2-Hydroxybutanal inside a certified chemical fume hood.

[4]

Tools: Use non-sparking tools for all operations.[5]

Dispensing: Dispense the chemical slowly and carefully to avoid splashing. Keep containers

tightly closed when not in use.[3]

Heating: Avoid heating the chemical near open flames, sparks, or other ignition sources.[3]

Use a heating mantle or water bath with temperature control.

General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling.[3]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Keep container tightly closed in an upright position to prevent leakage.[3]

Keep away from heat, sparks, and open flames.[3]

Incompatible Materials: Strong oxidizing agents, acid chlorides, acid anhydrides.[6]

Emergency Procedures
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Situation Action

Eye Contact

Immediately flush eyes with plenty of flowing

water for 10 to 15 minutes, holding eyelids

apart. Remove contact lenses if present and

easy to do. Consult an ophthalmologist.[3]

Skin Contact

Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower. Wash

immediately with plenty of water and soap for at

least 15 minutes. Call a physician if irritation

persists.[3]

Inhalation

Remove casualty to fresh air and keep at rest in

a position comfortable for breathing. If breathing

is irregular or stopped, administer artificial

respiration. Call a physician.[3]

Ingestion

Wash out mouth with water provided the person

is conscious. Do NOT induce vomiting. Call a

physician.[3][6]

Fire

Use water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam. Wear a self-

contained breathing apparatus and chemical

protective clothing.[6]

Spill

Ventilate the area. Remove all sources of

ignition. Collect in closed and suitable

containers for disposal. Do not allow to enter

drains or soil.[3]

Disposal Plan
The disposal of 2-Hydroxybutanal and its containers must be handled as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Identification and Classification: 2-Hydroxybutanal should be treated as a hazardous

waste.[7]
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Waste Collection and Storage:

Container: Use a dedicated, properly labeled, and sealed container for collecting waste.

The container must be compatible with the chemical.[7]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include

the chemical name "2-Hydroxybutanal".[7]

Segregation: Do not mix 2-Hydroxybutanal waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste management plan.[7]

Storage: Store the sealed waste container in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials.[7]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

[7]

Never dispose of 2-Hydroxybutanal down the drain or in regular trash.[8]

Empty Container Disposal:

Thoroughly empty all contents. The first rinse of the container must be collected and

disposed of as hazardous waste.[9] After thorough rinsing and air-drying, the container

may be disposed of according to institutional guidelines.
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Workflow for Handling 2-Hydroxybutanal

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

1. Pre-Operational Checks
- Verify fume hood function

- Inspect PPE
- Check emergency equipment

2. Don Appropriate PPE
- Goggles/Face shield

- Chemical-resistant gloves
- Lab coat

3. Chemical Handling
- Use non-sparking tools

- Dispense carefully
- Keep container closed

4. Perform Experiment 5. Decontaminate Work Area

6. Collect Waste
- Segregate into labeled,

closed containers

7. Remove PPE
- Dispose of contaminated
PPE as hazardous waste

Hazardous Waste
Disposal

Storage

Retrieve from
storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hydroxybutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14680593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

